Cas no 2792-95-2 (2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride)
2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide,4-amino-N-(1-methyl-2-phenylethyl)-
- 2-(4-aminophenyl)-N-(1-phenylpropan-2-yl)acetamide
- 2792-95-2
- AB00084278-01
- DTXSID60950597
- 2-(p-Aminophenyl)-N-(alpha-methylphenethyl)acetamide
- AKOS012310494
- IEM 366
- Benzeneacetamide, 4-amino-N-(1-methyl-2-phenylethyl)-
- Oprea1_487726
- Oprea1_822116
- Phepracet
- Fepracet
- Fepratset
- Acetamide, 2-(p-aminophenyl)-N-(alpha-methylphenethyl)-
- p-Aminophenylacetic-(alpha-methylphenethyl)amide
- CBMicro_020210
- BRN 2810909
- 2-(4-Aminophenyl)-N-(1-phenylpropan-2-yl)ethanimidic acid
- 2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride
-
- Inchi: 1S/C17H20N2O/c1-13(11-14-5-3-2-4-6-14)19-17(20)12-15-7-9-16(18)10-8-15/h2-10,13H,11-12,18H2,1H3,(H,19,20)
- InChI Key: GMFDXWRIUBOPIY-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(=CC=1)N)NC(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 268.1577
- Monoisotopic Mass: 268.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.113
- Boiling Point: 519.2°C at 760 mmHg
- Flash Point: 267.8°C
- Refractive Index: 1.595
- PSA: 55.12
2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A185710-500mg |
2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride |
2792-95-2 | 500mg |
$ 375.00 | 2022-05-31 | ||
| TRC | A185710-1000mg |
2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride |
2792-95-2 | 1g |
$ 620.00 | 2022-05-31 | ||
| TRC | A185710-5000mg |
2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride |
2792-95-2 | 5g |
$ 2475.00 | 2022-05-31 | ||
| A2B Chem LLC | AF49339-500mg |
2-(4-Aminophenyl)-n-(1-methyl-2-phenylethyl)acetamide hydrochloride |
2792-95-2 | >95% | 500mg |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AF49339-1g |
2-(4-Aminophenyl)-n-(1-methyl-2-phenylethyl)acetamide hydrochloride |
2792-95-2 | >95% | 1g |
$509.00 | 2024-04-20 | |
| A2B Chem LLC | AF49339-5g |
2-(4-Aminophenyl)-n-(1-methyl-2-phenylethyl)acetamide hydrochloride |
2792-95-2 | >95% | 5g |
$995.00 | 2024-04-20 | |
| A2B Chem LLC | AF49339-10g |
2-(4-Aminophenyl)-n-(1-methyl-2-phenylethyl)acetamide hydrochloride |
2792-95-2 | >95% | 10g |
$1412.00 | 2024-04-20 | |
| A2B Chem LLC | AF49339-25g |
2-(4-Aminophenyl)-n-(1-methyl-2-phenylethyl)acetamide hydrochloride |
2792-95-2 | >95% | 25g |
$2384.00 | 2024-04-20 |
2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride
Comprehensive Overview of 2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride (CAS No. 2792-95-2)
2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride (CAS No. 2792-95-2) is a specialized organic compound with a unique molecular structure that combines an aminophenyl group with a phenylethyl backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and therapeutic studies. The presence of both amine and amide functional groups makes it a versatile intermediate for synthesizing more complex molecules.
In recent years, the demand for 2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride has increased, particularly in the field of medicinal chemistry. Researchers are exploring its role in designing novel central nervous system (CNS) agents, given its structural similarity to compounds that interact with neurotransmitter systems. This aligns with the growing interest in neurodegenerative disease treatments, a hot topic in both academic and industrial research.
The synthesis of CAS No. 2792-95-2 involves multi-step organic reactions, including acylation and amine protection/deprotection strategies. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity, ensuring reproducibility in research applications.
One of the most frequently searched questions related to this compound is: "What are the pharmacological properties of 2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride?" Preliminary studies suggest its potential as a ligand for specific receptors, though further clinical validation is required. This aligns with the broader trend of precision medicine, where researchers seek targeted therapies with minimal side effects.
From an industrial perspective, CAS No. 2792-95-2 is often discussed in forums focusing on custom synthesis and pharmaceutical intermediates. Its stability under standard storage conditions (room temperature, dry environment) makes it a practical choice for laboratories. Additionally, its compatibility with green chemistry principles—such as reduced waste generation during synthesis—resonates with the global push for sustainable chemical practices.
Another area of interest is the compound's potential role in cancer research. While not yet widely studied, its structural motifs resemble those of known kinase inhibitors, sparking curiosity about its applicability in oncology drug discovery. This connection to cancer therapeutics is a high-traffic topic in scientific literature and public health discussions.
In summary, 2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride (CAS No. 2792-95-2) represents a promising candidate for diverse research avenues, from neurology to oncology. Its well-characterized synthesis route, combined with emerging pharmacological insights, positions it as a valuable tool for scientists exploring next-generation therapeutics. As the scientific community continues to investigate its full potential, this compound is likely to remain a subject of significant interest in both academic and industrial settings.
2792-95-2 (2-(4-Aminophenyl)-N-(1-methyl-2-phenylethyl)acetamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)